Cas no 950691-39-1 (Boronic Acid, b-5-(Cyclohexylmethyl)-2-benzofuranyl-)

• Product Name: Boronic Acid, b-5-(Cyclohexylmethyl)-2-benzofuranyl-
• CAS No: 950691-39-1
• MF: C₁₅H₁₉BO₃
• MW: 258.120564699173
• CID: 5733723
• PubChem ID: 58415275
• Update Time: 2025-10-29

Boronic Acid, b-5-(Cyclohexylmethyl)-2-benzofuranyl- Chemical and Physical Properties

Names and Identifiers

• (5-(Cyclohexylmethyl)benzofuran-2-yl)boronic acid
• [5-(cyclohexylmethyl)-1-benzofuran-2-yl]boronic acid
• 950691-39-1
• SCHEMBL12269326
• Boronic acid,B-[5-(cyclohexylmethyl)-2-benzofuranyl]-
• Boronic acid, B-[5-(cyclohexylmethyl)-2-benzofuranyl]-
• Boronic Acid, b-5-(Cyclohexylmethyl)-2-benzofuranyl-

• Inchi： 1S/C15H19BO3/c17-16(18)15-10-13-9-12(6-7-14(13)19-15)8-11-4-2-1-3-5-11/h6-7,9-11,17-18H,1-5,8H2
• InChI Key： NUUMBGKGBBKYKL-UHFFFAOYSA-N
• SMILES： O1C(B(O)O)=CC2=C1C=CC(=C2)CC1CCCCC1

Computed Properties

• Exact Mass: 258.1427246g/mol
• Monoisotopic Mass: 258.1427246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 437.1±37.0 °C at 760 mmHg
• Flash Point: 218.2±26.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• pka: 6.30±0.30(Predicted)

Boronic Acid, b-5-(Cyclohexylmethyl)-2-benzofuranyl- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on Boronic Acid, b-5-(Cyclohexylmethyl)-2-benzofuranyl-

Boronic Acid, b-5-(Cyclohexylmethyl)-2-benzofuranyl

Boronic Acid, b-5-(Cyclohexylmethyl)-2-benzofuranyl is a compound with the CAS number 950691-39-1. This compound belongs to the class of organoboron compounds, specifically boronic acids, which are widely used in organic synthesis due to their unique reactivity and versatility. The structure of this compound consists of a benzofuran ring system substituted with a cyclohexylmethyl group at the 5-position and a boronic acid group at the 2-position. This combination makes it a valuable intermediate in various chemical reactions, particularly in the field of medicinal chemistry and materials science.

The benzofuran moiety in Boronic Acid, b-5-(Cyclohexylmethyl)-2-benzofuranyl is known for its aromatic stability and ability to participate in various π-interactions. The cyclohexylmethyl substituent adds steric bulk and potentially enhances the compound's solubility in organic solvents. The presence of the boronic acid group introduces reactivity that is highly desirable in cross-coupling reactions, such as Suzuki-Miyaura couplings, which are fundamental in constructing complex molecular architectures.

Recent studies have highlighted the importance of boronic acids like Boronic Acid, b-5-(Cyclohexylmethyl)-2-benzofuranyl in drug discovery. Researchers have explored their potential as precursors for bioactive molecules, leveraging their ability to form diverse carbon-carbon bonds. For instance, a study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties by modulating key signaling pathways involved in chronic inflammation.

In addition to its role in therapeutic development, this compound has found applications in materials science. Its ability to undergo controlled polymerization under specific conditions has led to the synthesis of novel polymeric materials with tailored electronic properties. A team from the University of California reported that incorporating Boronic Acid, b-5-(Cyclohexylmethyl)-2-benzofuranyl into conjugated polymers significantly enhances their conductivity and stability under ambient conditions.

The synthesis of Boronic Acid, b-5-(Cyclohexylmethyl)-2-benzofuranyl typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the oxidation of an appropriate diol to form the benzofuran skeleton followed by functionalization at specific positions. The introduction of the cyclohexylmethyl group often requires careful consideration of steric effects to ensure high yields and product purity.

The global demand for such specialized boronic acids has been growing steadily due to their increasing use in both academic research and industrial applications. Market analysis suggests that advancements in cross-coupling technologies will further drive the demand for compounds like Boronic Acid, b-5-(Cyclohexylmethyl)-2-benzofuranyl, particularly in regions with robust pharmaceutical and chemical industries.

In conclusion, Boronic Acid, b-5-(Cyclohexylmethyl)-2-benzofuranyl is a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery and materials science. As ongoing studies continue to uncover new applications for this compound, its role in advancing modern chemistry is expected to grow even further.